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Executive Analysis: The Azo-Anthraquinone
Divergence
In the development of polyester colorants, these two substances represent the fundamental

dichotomy between chromatic intensity and photostability.

Disperse Violet S (Press Cake) is a Thiophene-derived Azo dye. It is characterized by high

molar extinction coefficients (tinctorial strength) and brightness. As a "press cake," it is a raw

manufacturing intermediate requiring downstream processing (milling/dispersing) before

application.

Disperse Violet 26 is a classic Anthraquinone dye. It is renowned for superior light fastness

and leveling properties, making it the industry standard for pale shades and automotive

textiles where stability outweighs brightness.
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Feature
Disperse Violet S (Press
Cake)

Disperse Violet 26
(Standard)

Chemical Class Heterocyclic Azo (Thiophene) Anthraquinone

Primary CAS 75575-40-5 6408-72-6

Color Strength Very High (Hyperchromic) Moderate

Light Fastness Moderate (Grade 4-5) Excellent (Grade 6-7)

Sublimation High (S-Type, >210°C)
Medium-High (SE-Type,

~200°C)

Cost Efficiency
High (Cheaper synthesis,

higher strength)

Lower (Complex synthesis,

lower strength)

Chemical Identity & Structural Mechanism[1][2][3][4]
The performance differences stem directly from the molecular architecture.

Disperse Violet S (CAS 75575-40-5)[3][5][6][7][8]
Structure: Azo-heterocyclic. The presence of the thiophene ring and the azo linkage (-N=N-)

creates a highly conjugated system with mobile electrons.

Mechanism: The "S" designation typically indicates high sublimation fastness ("Sublimation"

class), achieved by polar groups (cyano/nitro) that increase the energy required for the dye

to vaporize from the fiber.

Press Cake Implications: Supplied as a wet filter cake (approx. 40-60% solids). It contains no

dispersing agents.[1] Direct application to fabric is impossible; it must be milled with

lignosulfonates to prevent agglomeration.

Disperse Violet 26 (CAS 6408-72-6)[10]
Structure: 1,4-diamino-2,3-diphenoxyanthraquinone.[2] The anthraquinone core is a rigid,

planar structure.
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Mechanism: The bulky phenoxy groups provide steric hindrance, protecting the chromophore

from oxidative attack (UV light). This structure allows for excellent migration during dyeing,

leading to uniform "level" dyeing.

Structural Visualization
The following diagram illustrates the structural classification and the processing pathway for the

press cake.
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Caption: Workflow comparison showing the mandatory processing step for Violet S press cake

versus the inherent properties of Violet 26.

Experimental Protocols
For researchers evaluating the substitution of Violet 26 with Violet S press cake, the following

protocols are essential.

Protocol A: Press Cake Standardization (Formulation)
Objective: Convert Violet S press cake into a dyeable dispersion to compare against

commercial Violet 26.

Slurry Preparation:
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Weigh 40g of Violet S Press Cake (dry basis).

Add 60g of Sodium Lignosulfonate (Dispersant MF or Reax 85A).

Add water to achieve 40% total solids.

Note: The high dispersant ratio (1.5:1) is critical for Azo dyes to prevent recrystallization

during heating.

Milling:

Load slurry into a bead mill (0.8mm Zirconia beads).

Mill for 4 hours until particle size D90 < 2.0 µm.

Validation: Check dispersion stability by filtering through Whatman #1 paper. No residue

should remain.

pH Adjustment:

Adjust pH to 4.5–5.0 using Acetic Acid. Azo dyes are sensitive to alkaline hydrolysis.

Protocol B: Comparative Dyeing (HTHP Method)
Objective: Assess color yield and fastness.

Dye Bath Setup:

Substrate: 100% Polyester Interlock fabric.

Liquor Ratio: 1:20.

Auxiliaries: 1 g/L Dispersing Agent, pH 4.5 (Acetic Acid/Sodium Acetate buffer).

Dyeing Cycle:

Start at 60°C.

Ramp 2°C/min to 130°C.
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Hold at 130°C for 45 minutes.

Cool rapidly to 80°C.

Reduction Clearing (Crucial):

Treat dyed fabric with 2 g/L Caustic Soda + 2 g/L Sodium Hydrosulfite at 80°C for 20 mins.

Reasoning: This removes surface dye. Since Violet S has higher substantivity, failure to

clear effectively will result in poor wash fastness.

Performance Data Analysis
The following data summarizes typical laboratory results when comparing formulated Violet S

against commercial Violet 26.

Table 1: Physicochemical & Fastness Properties
Property

Disperse Violet S
(Formulated)

Disperse Violet 26

Chroma (C)* 75 - 80 (Brighter) 55 - 60 (Duller)

Tinctorial Strength
High (Requires ~0.6% owf for

depth)

Medium (Requires ~1.0% owf

for depth)

Light Fastness (ISO 105-B02) Grade 4-5 Grade 6-7 (Superior)

Sublimation (180°C, 30s) Grade 4-5 (Excellent) Grade 4

Wash Fastness (60°C) Grade 4 Grade 4-5

pH Stability
Sensitive to Alkali (pH > 8

degrades)
Stable (pH 3-9)

Interpretation of Data[1][4][5][8][12][13][14][15][16][17]
Color Yield: Violet S is significantly stronger. Formulators can reduce dye loading by 30-40%

to achieve the same visual depth as Violet 26, offering a cost advantage.
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Metamerism: Violet 26 exhibits lower metamerism (color change under different light

sources) due to its broader absorption curve, typical of anthraquinones.

Thermal Stability: Violet S (S-type) is designed for Thermosol dyeing (continuous dry heat),

whereas Violet 26 is versatile but excels in exhaust dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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